Cas no 2728709-90-6 ((2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid
• CAS No: 2728709-90-6
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 5665840
• PubChem ID: 165893699
• Update Time: 2025-10-25

(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid
• EN300-27731652
• EN300-27730811
• 2728709-90-6
• (2S,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid
• 2580092-65-3
• (2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C25H22N2O4/c28-24(29)23-13-12-22(21-11-5-6-14-26-21)27(23)25(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-11,14,20,22-23H,12-13,15H2,(H,28,29)/t22-,23+/m1/s1
• InChI Key： WUIHEPHJGLKGCP-PKTZIBPZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@H](C(=O)O)CC[C@@H]1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 414.15795719g/mol
• Monoisotopic Mass: 414.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.7Ų

Additional information on (2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid

Introduction to (2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic Acid (CAS No. 2728709-90-6)

(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2728709-90-6, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in medicinal chemistry. The unique structural features of this compound, including its stereochemistry and functional groups, contribute to its potential as a lead molecule in the synthesis of novel therapeutic agents.

The< strong>fluoren-9-yl moiety in the molecular structure of this compound is particularly noteworthy, as it introduces a rigid aromatic ring system that can enhance the binding affinity and selectivity of the molecule towards biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and activators, where the steric and electronic properties of the substituents play a crucial role in determining the efficacy of the drug candidate. The presence of a< strong>methoxycarbonyl group further enhances the pharmacophoric properties of the molecule by providing a site for further functionalization and derivatization.

The< strong>pyridin-2-yl substituent at the 5-position of the pyrrolidine ring adds another layer of complexity to the molecular architecture, contributing to its potential as a bioactive compound. Pyridine derivatives are well-known for their diverse biological activities and have been extensively explored in drug discovery efforts. The combination of a pyridine ring with a chiral pyrrolidine core creates a unique scaffold that can interact with various biological targets, including enzymes and receptors. This dual functionality makes< strong>(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid an intriguing candidate for further investigation.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of< strong>(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid is particularly important, as enantiomeric purity can significantly influence the biological activity and pharmacokinetic properties of a drug candidate. The (S)-configuration at the 2-position and (R)-configuration at the 5-position contribute to the overall three-dimensional shape of the molecule, which is critical for its interaction with biological targets. This stereochemical control is essential for optimizing the efficacy and safety of potential therapeutic agents derived from this compound.

The< strong>molecular structure of< strong>(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-yl)pyrrolidine-2-carboxylic acid also suggests potential applications in other areas beyond drug discovery. For instance, its rigid framework and diverse functional groups make it a suitable candidate for use as a building block in organic synthesis and material science. The ability to modify various parts of the molecule allows for the creation of novel derivatives with tailored properties, which could be useful in developing new materials or catalysts.

Recent studies have highlighted the importance of< strong>CAS number 2728709-90-6 in understanding its potential applications. Research has shown that compounds with similar structural features can exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The< strong>fluoren-based moiety has been particularly studied for its ability to modulate protein-protein interactions and enzyme activity. For example, fluorene derivatives have been found to interfere with signaling pathways that are dysregulated in cancer cells, leading to their growth inhibition.

The< strong>pyridine substituent has also been extensively studied for its biological activities. Pyridine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in disease pathways. In particular, pyridine derivatives have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system targets. The combination of these two functional groups in< strong>(2S,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-(pyridin-2-y l)pyrrolidine - 2 - carboxylic acid suggests that it may have similar therapeutic potential.

In conclusion,< strong>(2S , 5R ) - 1 - { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } - 5 - ( p y r i d i n e - 2 - y l ) p y r r o l i n e - 2 - c ar b o x y l i c acid , identified by its CAS number 2728709 - 90 - 6, is a structurally complex compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further exploration as a lead molecule or building block for novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and related derivatives, highlighting its importance in modern medicinal chemistry.